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For Researchers, Scientists, and Drug Development Professionals

Introduction
Di-n-amyl disulfide (also known as dipentyl disulfide), with the CAS number 112-51-6, is an

organic sulfur compound characterized by a disulfide bond linking two n-amyl groups.[1] Its

molecular formula is C10H22S2, and it has a molecular weight of 206.41 g/mol .[1][2] This

compound is of interest in various fields due to its chemical reactivity, particularly the reversible

nature of its disulfide bond, and its potential biological activities. This technical guide provides

an in-depth look at the key physical properties of di-n-amyl disulfide, specifically its boiling

point and density, along with the experimental methodologies for their determination.

Core Physical Properties
The fundamental physical characteristics of di-n-amyl disulfide are crucial for its handling,

application, and the design of experimental protocols.

Data Presentation
A summary of the key quantitative data for di-n-amyl disulfide is presented in the table below

for easy reference and comparison.
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Physical Property Value Units Conditions

Boiling Point 142 °C at 17 mmHg

Density 0.93 g/cm³ Not Specified

Sources:[3][4][5]

Experimental Protocols
Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the standard methodologies for measuring the boiling point and

density of organic liquids like di-n-amyl disulfide.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For compounds like di-n-amyl disulfide, which have

relatively high boiling points, determination under reduced pressure is common to prevent

decomposition.

Method 1: Thiele Tube Method

This micro-method is suitable for small sample volumes.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band,

heating source (Bunsen burner or oil bath).

Procedure:

A small amount of the di-n-amyl disulfide sample is placed in a small test tube.

A capillary tube, sealed at one end, is placed open-end down into the sample.

The test tube is attached to a thermometer.

The assembly is placed in a Thiele tube containing a high-boiling point oil (e.g., mineral

oil).
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The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the

sample evenly.

As the temperature rises, a steady stream of bubbles will emerge from the capillary tube.

The heat is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.[6]

Method 2: Distillation Method

This method is suitable when a larger quantity of the substance is available and purification is

also desired.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

Procedure:

The di-n-amyl disulfide sample is placed in the distillation flask along with boiling chips.

The distillation apparatus is assembled.

The sample is heated, and the temperature is monitored.

The boiling point is the temperature at which the vapor and liquid are in equilibrium,

observed as a stable temperature on the thermometer during distillation.

Density Determination
Density is the mass of a substance per unit volume.

Method: Mass and Volume Measurement

This is a straightforward and common method for determining the density of a liquid.

Apparatus: Pycnometer or a volumetric flask, analytical balance.

Procedure:
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The mass of a clean, dry pycnometer (or volumetric flask) is accurately measured.

The pycnometer is filled with di-n-amyl disulfide to a known volume.

The filled pycnometer is weighed again.

The mass of the di-n-amyl disulfide is calculated by subtracting the mass of the empty

pycnometer from the mass of the filled pycnometer.

The density is then calculated by dividing the mass of the sample by its known volume.[5]

[7][8] It is important to note that the density of a substance can vary with temperature, so

the temperature at which the measurement is made should be recorded.[5][7]

Mandatory Visualizations
The following diagrams illustrate key concepts and workflows related to di-n-amyl disulfide.

Workflow for determining the physical properties of di-n-amyl disulfide.
Generalized mechanism of thiol-disulfide exchange involving di-n-amyl disulfide.

The reactivity of the disulfide bond is a key feature of di-n-amyl disulfide. The mechanism of

action often involves cleavage of this bond, which can interact with various biological targets

through redox reactions and nucleophilic substitution.[3] This reactivity is fundamental to its

potential applications in drug development and materials science. While specific signaling

pathways for di-n-amyl disulfide are not extensively detailed in the literature, related

organosulfur compounds from garlic, such as diallyl disulfide (DADS), have been shown to

interact with pathways like NF-κB and p53/p21, suggesting potential areas of investigation for

di-n-amyl disulfide.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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